Cas no 1050619-83-4 (5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1050619-83-4
• MF: C₁₀H₅ClFN₃
• MW: 221.618203878403
• CID: 94855
• PubChem ID: 53302111
• Update Time: 2025-04-18

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
• 5-chloro-1-(4-fluorophenyl)pyrazole-4-carbonitrile
• DTXSID50693300
• FT-0729925
• AKOS015899784
• 1050619-83-4

• Inchi： 1S/C10H5ClFN3/c11-10-7(5-13)6-14-15(10)9-3-1-8(12)2-4-9/h1-4,6H
• InChI Key： IUNUTIQMCPFGST-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 221.01575
• Monoisotopic Mass: 221.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.37
• Melting Point: 121-122 ºC
• Boiling Point: 356 ºC
• Flash Point: 170 ºC
• PSA: 41.61